Cas no 1559262-65-5 (1-(butan-2-ylsulfanyl)-2-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(butan-2-ylsulfanyl)-2-methylcyclobutane-1-carboxylic acid
• CAS No: 1559262-65-5
• Molecular Formula: C₁₀H₁₈O₂S
• Molecular Weight: 202.313722133636
• CID: 6314238
• PubChem ID: 66430337

1-(butan-2-ylsulfanyl)-2-methylcyclobutane-1-carboxylic acid Properties

Names and Identifiers

• 1-(butan-2-ylsulfanyl)-2-methylcyclobutane-1-carboxylic acid
• 1-(Sec-butylthio)-2-methylcyclobutane-1-carboxylic acid
• AKOS015775486
• EN300-1122333
• CS-0288381
• 1559262-65-5

• InChIKey： LGZOZKUYTXEIDW-UHFFFAOYSA-N
• Inchi： 1S/C10H18O2S/c1-4-8(3)13-10(9(11)12)6-5-7(10)2/h7-8H,4-6H2,1-3H3,(H,11,12)
• SMILES： S(C(C)CC)C1(C(=O)O)CCC1C

Computed Properties

• Exact Mass: 202.10275099g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 202.10275099g/mol
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids